1-(2-Propylpyridin-4-yl)-1-sulfinylmethanamine

• IUPAC Name: (2-propylpyridin-4-yl)-sulfinylmethanamine
• InChI: InChI=1S/C9H12N2OS/c1-2-3-8-6-7(4-5-11-8)9(10)13-12/h4-6H,2-3,10H2,1H3
• InChI Key: IMKGWDRATOZYNY-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC=CC(=C1)C(=S=O)N
• Molecular Formula: C9H12N2OS
• DSSTOX Substance ID: DTXSID40960437
• Molecular Weight: 196.27 g/mol
• CAS RN: 62178-61-4, 39896-11-2

Description

1-(2-Propylpyridin-4-yl)-1-sulfinylmethanamine (PPMS) is an organosulfur compound that has gained increasing attention in recent years due to its potential applications in a range of scientific fields. PPMS is a highly reactive compound, capable of forming complexes with transition metal ions, and has demonstrated a wide range of biological activities.

Scientific Research Applications

Antimicrobial and Antifungal Activities

1-(2-Propylpyridin-4-yl)-1-sulfinylmethanamine and its derivatives have been studied for their potential antimicrobial and antifungal activities. Research conducted by Fadda, El-Mekawy, and AbdelAal (2016) demonstrated that compounds with pyridyl functional groups, similar to this compound, showed significant activity against Gram-positive and Gram-negative bacteria, as well as tested fungi. This suggests potential applications in developing new antimicrobial agents (Fadda, El-Mekawy, & AbdelAal, 2016).

Electrochemical and Photophysical Studies

Gobetto et al. (2006) conducted studies on photoactive complexes containing 4-methylpyridin-2-yl groups, which are structurally related to this compound. These studies reveal insights into the electrochemical behavior and photophysical properties of such compounds, indicating potential applications in electrochemistry and material sciences (Gobetto et al., 2006).

Synthesis of Complexes for Biochemical Applications

Research by Padilla-Tosta et al. (1999) on the synthesis of receptors based on terpyridine fragments, which include peripheral amino groups like those in this compound, suggests applications in the synthesis of complexes for biochemical and medicinal purposes. These compounds can interact with various ions and molecules, indicating their potential in drug development and molecular recognition processes (Padilla-Tosta et al., 1999).